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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the use of the FAM

(Carboxyfluorescein)-labeled SAMS peptide as a substrate for AMP-activated protein kinase

(AMPK). It is designed to furnish researchers, scientists, and drug development professionals

with the essential information required to effectively utilize this tool in kinase activity assays,

inhibitor screening, and pathway analysis. This document details the underlying principles,

experimental protocols, and quantitative data associated with the FAM-SAMS peptide,

alongside visualizations of key biological and experimental processes.

Introduction to AMPK and the SAMS Peptide
AMP-activated protein kinase (AMPK) is a crucial cellular energy sensor that plays a central

role in regulating metabolic pathways.[1][2][3] It is a heterotrimeric complex composed of a

catalytic α subunit and regulatory β and γ subunits.[4][5] AMPK is activated under conditions of

cellular stress that deplete ATP levels, such as low glucose, hypoxia, and ischemia. Upon

activation, AMPK phosphorylates a multitude of downstream targets to restore energy

homeostasis by stimulating catabolic pathways that generate ATP (e.g., fatty acid oxidation and
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glycolysis) and inhibiting anabolic pathways that consume ATP (e.g., protein and lipid

synthesis).

The SAMS peptide is a synthetic substrate specifically designed for measuring AMPK activity.

Its sequence, HMRSAMSGLHLVKRR, is derived from the site on acetyl-CoA carboxylase

(ACC) that is specifically phosphorylated by AMPK. A key modification in the SAMS peptide is

the substitution of a serine residue with an alanine to eliminate a potential phosphorylation site

for protein kinase A (PKA), thereby increasing its specificity for AMPK.

The addition of a 5-carboxyfluorescein (FAM) label to the N-terminus of the SAMS peptide

(FAM-SAMS) enables the development of continuous, fluorescence-based assays for AMPK

activity, offering a non-radioactive alternative to traditional methods.

The AMPK Signaling Pathway
The activation of AMPK is a critical event in cellular energy sensing, triggering a cascade of

downstream events to maintain metabolic balance.
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AMPK Signaling Pathway Activation.

Quantitative Data for FAM-SAMS in AMPK Assays
The utility of the FAM-SAMS peptide as a substrate is underscored by its kinetic parameters

and the performance of assays employing this tool. While direct comparative kinetic data

between FAM-SAMS and unlabeled SAMS is not readily available in the literature, the

widespread use of FAM-labeled peptides in kinase assays suggests that the label generally

has a minimal impact on the enzyme-substrate interaction. The following tables summarize key

quantitative data for the SAMS peptide and the performance of fluorescence-based AMPK

assays.
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Table 1: Kinetic Parameters for SAMS Peptide and ATP in AMPK Assays

Substrate
Enzyme
Source

Km (µM)
Vmax
(nmol/min/mg)

Reference

SAMS Peptide
Recombinant

AMPK α1β1γ1
15.68 Not Reported

ATP
Recombinant

AMPK α1β1γ1
25.27 Not Reported

Table 2: Performance Metrics of Fluorescence-Based AMPK Assays

Assay Type
Peptide
Substrate

Z'-factor
Dynamic
Range

Reference

Fluorescence

Polarization

Generic

Fluorescein-

labeled Peptide

> 0.6 Not Reported

TR-FRET

Fluorescein-

labeled

CREBtide

Not Reported Not Reported

CHEF-based
Omnia™ S/T23

Peptide
Not Reported Not Reported

Experimental Protocols
General Workflow for a Fluorescence-Based AMPK
Assay
The general workflow for a typical in vitro AMPK kinase assay using a FAM-labeled SAMS

peptide involves the incubation of the enzyme with its substrates and the subsequent detection

of the phosphorylated product.
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General AMPK Kinase Assay Workflow.

Detailed Protocol for a Fluorescence Polarization (FP)
Based AMPK Assay
This protocol provides a general framework for performing an AMPK activity assay using the

FAM-SAMS peptide and fluorescence polarization detection. Optimization of concentrations

and incubation times may be necessary depending on the specific AMPK isoform and

experimental conditions.

Materials:

Active AMPK enzyme
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FAM-SAMS peptide stock solution (e.g., 1 mM in DMSO)

ATP stock solution (e.g., 10 mM in water)

Kinase assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Brij-35)

384-well, low-volume, black microplates

A microplate reader capable of fluorescence polarization measurements

Procedure:

Prepare Reagents:

Thaw all reagents on ice.

Prepare a working solution of FAM-SAMS peptide in kinase assay buffer. The final

concentration in the assay is typically in the low micromolar range.

Prepare a working solution of ATP in kinase assay buffer. The final concentration should

be at or near the Km for ATP.

Prepare a serial dilution of the test compound (inhibitor or activator) in kinase assay buffer.

Set up the Kinase Reaction:

Add a small volume (e.g., 5 µL) of the test compound or vehicle control to the wells of the

microplate.

Add the AMPK enzyme solution (e.g., 5 µL) to each well.

Initiate the reaction by adding a mixture of FAM-SAMS peptide and ATP (e.g., 10 µL) to

each well.

Incubation:

Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes). The incubation

time should be within the linear range of the reaction.
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Detection:

Measure the fluorescence polarization of each well using a plate reader with appropriate

excitation (e.g., 485 nm) and emission (e.g., 535 nm) filters.

Data Analysis:

The change in fluorescence polarization is proportional to the amount of phosphorylated

FAM-SAMS peptide.

For inhibitor studies, calculate the percent inhibition relative to the vehicle control and

determine the IC₅₀ value by fitting the data to a dose-response curve.

Conclusion
The FAM-SAMS peptide is a robust and specific substrate for measuring AMPK activity in a

high-throughput, fluorescence-based format. Its design, based on a natural AMPK

phosphorylation site with enhanced specificity, makes it an invaluable tool for researchers in

academia and industry. The availability of non-radioactive assay formats, such as fluorescence

polarization, simplifies the process of screening for AMPK modulators and dissecting the

intricacies of the AMPK signaling pathway. This guide provides the foundational knowledge and

protocols to effectively integrate the FAM-SAMS peptide into your research workflows for

advancing our understanding of metabolic regulation and developing novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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